Ethanesulfonic acid
Overview
Description
Ethanesulfonic acid is a sulfonic acid with the chemical formula CH₃CH₂SO₃H. It is a colorless liquid that is highly soluble in water. The compound is known for its strong acidic properties and is used in various industrial and scientific applications .
Scientific Research Applications
Ethanesulfonic acid is widely used in scientific research due to its unique properties. Some of its applications include:
Chemistry: Used as a catalyst for alkylation and polymerization reactions.
Biology: Employed in the preparation of buffers for biological research.
Medicine: Used as a pharmaceutical intermediate in the synthesis of various drugs.
Safety and Hazards
Ethanesulfonic acid is considered hazardous. It causes severe skin burns and eye damage . Protective measures include wearing chemical impermeable gloves, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing .
Relevant Papers
There are several papers related to this compound. For instance, a paper discusses the use of this compound as an esterification catalyst in the pre-treatment of ACPO (acidic crude palm oil) to produce biodiesel . Another paper discusses the recent developments in waterborne polyurethane dispersions (WPUDs), where this compound is used . For more detailed information, you may want to refer to these papers .
Mechanism of Action
Ethanesulfonic acid exerts its effects through its strong acidic properties. It can donate protons to various substrates, facilitating a wide range of chemical reactions. The compound’s molecular targets include enzymes and other proteins that are sensitive to changes in pH. The pathways involved in its mechanism of action are primarily related to its ability to alter the protonation state of molecules, thereby affecting their reactivity and stability .
Biochemical Analysis
Biochemical Properties
Ethanesulfonic acid is involved in various biochemical reactions. It is used as a catalyst for alkylation and polymerization reactions . It is also employed in the electrolytic reduction of perrhenate solutions
Molecular Mechanism
It is known to interact with Platelet basic protein in humans and Phosphonoacetaldehyde hydrolase in Bacillus cereus .
Preparation Methods
Synthetic Routes and Reaction Conditions
One of the classical methods for synthesizing ethanesulfonic acid involves the reaction of ethyl iodide with crystallized ammonium sulfite in water. The mixture is boiled under reflux until it goes into solution. Lead oxide is then added, and the solution is boiled until all ammonia is expelled. The lead salt of this compound is formed and filtered off. Hydrogen sulfide is passed into the filtrate to remove lead sulfide, and the solution is neutralized with barium carbonate. The final product is obtained by evaporating the filtrate .
Another method involves the reaction of bis(2-hydroxyethyl)disulfide with hydrogen peroxide in the presence of a catalyst. The reaction is carried out at a controlled temperature with continuous stirring and results in a high yield of this compound .
Industrial Production Methods
In industrial settings, this compound is often produced through the oxidation of ethyl mercaptan using hydrogen peroxide. This method is preferred due to its high efficiency and yield. The reaction is typically carried out in a glass reactor equipped with a reflux condenser and internal cooling system to maintain the desired temperature .
Chemical Reactions Analysis
Types of Reactions
Ethanesulfonic acid undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form this compound ethyl ester.
Reduction: It participates in the electrolytic reduction of perrhenate solutions.
Substitution: It can react with triethoxymethane to form this compound ethyl ester.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide is commonly used as an oxidizing agent.
Reduction: Electrolytic reduction is carried out using a suitable electrolyte.
Substitution: Triethoxymethane is used as a reagent in substitution reactions.
Major Products Formed
This compound ethyl ester: Formed through oxidation and substitution reactions.
Perrhenate reduction products: Formed through electrolytic reduction.
Comparison with Similar Compounds
Ethanesulfonic acid is similar to other sulfonic acids, such as mthis compound and propanesulfonic acid. it is unique in its specific applications and properties:
Mthis compound: Has a shorter carbon chain and is used primarily as a catalyst in organic synthesis.
Propanesulfonic acid: Has a longer carbon chain and is used in similar applications but with different reactivity profiles.
List of Similar Compounds
- Mthis compound
- Propanesulfonic acid
- Benzenesulfonic acid
- p-Toluenesulfonic acid
- 2-Morpholinothis compound (MES)
properties
IUPAC Name |
ethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O3S/c1-2-6(3,4)5/h2H2,1H3,(H,3,4,5) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCIVGXIOQKPBKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060487 |
Source
|
| Record name | Ethanesulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5060487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear light yellow liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Ethanesulfonic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14157 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
594-45-6 |
Source
|
| Record name | Ethanesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=594-45-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethane sulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000594456 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanesulfonic acid | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB03635 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Ethanesulfonic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanesulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5060487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethanesulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.950 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHANESULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/599310E3U2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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